2-(((5-Methylimidazo[1,2-a]pyridin-2-yl)methyl)thio)-5-nitrobenzo[d]thiazole

• IUPAC Name: 2-[(5-methylimidazo[1,2-a]pyridin-2-yl)methylsulfanyl]-5-nitro-1,3-benzothiazole
• InChI: InChI=1S/C16H12N4O2S2/c1-10-3-2-4-15-17-11(8-19(10)15)9-23-16-18-13-7-12(20(21)22)5-6-14(13)24-16/h2-8H,9H2,1H3
• InChI Key: ARNKBBACPFTWFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC(=CN12)CSC3=NC4=C(S3)C=CC(=C4)[N+](=O)[O-]
• Molecular Formula: C16H12N4O2S2
• Molecular Weight: 356.4 g/mol

Description

Imidazo[1,2-a]pyridine derivatives have been shown to possess a broad range of biological activity. They are used in the role of light-sensitive dyes, optical media for data storage, pesticides, and fungicides. The imidazo[1,2-a]pyridine moiety can be found in the molecules of many active pharmaceutical ingredients.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of 2-amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides, which react with sodium methoxide, leading to the formation of 2-methylimidazo[1,2-a]pyridine.

Molecular Structure Analysis

The molecular structure of similar compounds is often established on the basis of X-ray structural analysis.

Chemical Reactions Analysis

2-Methylimidazo[1,2-a]pyridine further reacts with bromine and iodine, providing 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are often determined using techniques like NMR spectroscopy.

Mechanism of Action

While the specific mechanism of action for your compound is not available, similar compounds exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).

Future Directions

Imidazo[1,2-a]pyridine derivatives have been used as fluorescent probes for in vitro and in vivo determination of mercury and iron ions. They also show promise in the field of medicinal chemistry, with potential applications in the treatment of various diseases.